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This guide provides a comprehensive comparison of two potent elicitors of plant immunity: the
bacterial flagellin-derived peptide flg22 and the gram-negative bacterial outer membrane
component, lipopolysaccharide (LPS). Understanding the distinct and overlapping immune
responses triggered by these microbe-associated molecular patterns (MAMPS) is crucial for
developing novel strategies to enhance plant resilience against pathogens. This document
summarizes quantitative experimental data, details relevant experimental protocols, and
visualizes the underlying signaling pathways.

Executive Summary

Both flg22 and LPS are recognized by the plant innate immune system, leading to the
activation of defense responses. However, the dynamics and magnitude of these responses
differ significantly. FIg22, perceived by the well-characterized receptor kinase FLS2, elicits a
rapid and robust activation of early immune responses, including a strong oxidative burst and
MAPK activation. In contrast, LPS, recognized by the lectin S-domain receptor kinase LORE in
Arabidopsis, triggers weaker early responses but induces a more sustained and potent
activation of late defense mechanisms, such as callose deposition and defense gene
expression. These differences in signaling kinetics and downstream outputs have important
implications for the plant's ability to mount an effective defense against different types of
pathogens.
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Quantitative Comparison of Inmune Responses

The following tables summarize the quantitative differences in immune responses elicited by

flg22 and LPS in the model plant Arabidopsis thaliana.

Immune Response

flg22 (100 nM)

LPS (50 pg/mL)

Reference

Early Responses

[1]

Peak ROS Burst
(RLV)

Strong

Weaker than flg22

[1]

MAPK Activation
(MPK3/6)

Strong and rapid

Weaker and delayed

[1]

Cytosolic Ca2+

Rapid and transient

Slower and more

[1]

Elevation sustained

Late Responses [1]

Callose Deposition Significantly higher
Moderate [1]

(24h) than flg22

Defense Gene
Expression (e.g.,
PR1)

Strong induction

Stronger and more

sustained induction

[2](3]

Table 1: Comparative analysis of early and late immune responses triggered by flg22 and LPS

in Arabidopsis thaliana. Data compiled from studies directly comparing the two elicitors.[1][2][3]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://academic.oup.com/plphys/article/176/3/2543/6117129
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://pmc.ncbi.nlm.nih.gov/articles/PMC2954645/
https://www.researchgate.net/publication/26891163_Activation_of_Defense_Response_Pathways_by_OGs_and_Flg22_Elicitors_in_Arabidopsis_Seedlings
https://academic.oup.com/plphys/article/176/3/2543/6117129
https://pmc.ncbi.nlm.nih.gov/articles/PMC2954645/
https://www.researchgate.net/publication/26891163_Activation_of_Defense_Response_Pathways_by_OGs_and_Flg22_Elicitors_in_Arabidopsis_Seedlings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Gene Category flg22 (1 pM, 1h) Reference
Total Differentially Expressed

2586 [2]
Genes
Upregulated Genes ~1500 [2]
Downregulated Genes ~1000 [2]

MAPK signaling,
Phytohormone signaling (SA,

Key Upregulated Pathways [2][4]
JA, Ethylene), WRKY

transcription factors

Table 2: Transcriptional reprogramming in Arabidopsis thaliana seedlings in response to flg22
treatment. This table provides an overview of the scale of transcriptional changes induced by
flg22. A direct comparative transcriptomic dataset for LPS was not available in the cited
literature.[2][4]

Signaling Pathways

The perception of flg22 and LPS initiates distinct signaling cascades, although some
downstream components may overlap.

flg22 Signaling Pathway

Flg22 is perceived by the leucine-rich repeat receptor kinase (LRR-RK) FLS2, which forms a
complex with the co-receptor BAK1 upon ligand binding.[5] This association triggers a series of
phosphorylation events, leading to the activation of downstream signaling components,
including the BOTRYTIS-INDUCED KINASE 1 (BIK1) and a mitogen-activated protein kinase
(MAPK) cascade.[6][7] This cascade ultimately results in the transcriptional reprogramming of
defense-related genes and the production of antimicrobial compounds.[7]
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Caption: flg22 signaling pathway in plants.

Lipopolysaccharide (LPS) Signaling Pathway

In Arabidopsis, LPS is recognized by the LORE protein, a bulb-type lectin S-domain-1 receptor-
like kinase.[8] LORE primarily detects the lipid A moiety of LPS.[8] The downstream signaling
pathway of LPS is less defined than that of flg22 but is known to involve a biphasic reactive
oxygen species (ROS) burst and an influx of calcium ions (Ca2+).[1][9] While LPS activates
some of the same downstream responses as flg22, such as defense gene expression, it does
so with different kinetics and involves distinct early signaling components.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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